Cas no 1805577-61-0 (Ethyl 6-bromo-3-cyano-2-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 6-bromo-3-cyano-2-(hydroxymethyl)phenylacetate
• CAS No: 1805577-61-0
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 4963435
• Update Time: 2025-06-12

Ethyl 6-bromo-3-cyano-2-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-3-cyano-2-(hydroxymethyl)phenylacetate

• Inchi： 1S/C12H12BrNO3/c1-2-17-12(16)5-9-10(7-15)8(6-14)3-4-11(9)13/h3-4,15H,2,5,7H2,1H3
• InChI Key： IVDOIHJDXKVHOR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(CO)=C1CC(=O)OCC

Computed Properties

• Exact Mass: 297.00006 g/mol
• Monoisotopic Mass: 297.00006 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.3
• Molecular Weight: 298.13

Additional information on Ethyl 6-bromo-3-cyano-2-(hydroxymethyl)phenylacetate

Recent Advances in the Study of Ethyl 6-bromo-3-cyano-2-(hydroxymethyl)phenylacetate (CAS: 1805577-61-0)

Ethyl 6-bromo-3-cyano-2-(hydroxymethyl)phenylacetate (CAS: 1805577-61-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure that allows for further functionalization. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

The compound's structural features, including the bromo and cyano substituents, make it a valuable precursor in the synthesis of heterocyclic compounds, which are often found in drugs targeting central nervous system disorders, cancer, and infectious diseases. Recent publications have explored its role in the synthesis of indole and quinoline derivatives, which exhibit promising pharmacological activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of kinase inhibitors with potential anti-cancer properties.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of Ethyl 6-bromo-3-cyano-2-(hydroxymethyl)phenylacetate. A 2023 study in Organic Process Research & Development reported a novel catalytic method that significantly reduces reaction time and improves scalability, making it more feasible for industrial applications. This method employs a palladium-based catalyst under mild conditions, achieving a yield of over 85% with high enantioselectivity.

Furthermore, the compound's potential in agrochemical research has been underscored by its use in the synthesis of herbicides and fungicides. A recent patent application highlighted its incorporation into a new class of fungicides that exhibit enhanced activity against resistant strains of plant pathogens. This development is particularly relevant given the growing need for sustainable agricultural solutions.

In conclusion, Ethyl 6-bromo-3-cyano-2-(hydroxymethyl)phenylacetate (CAS: 1805577-61-0) continues to be a compound of significant interest in both pharmaceutical and agrochemical research. Its versatile applications, coupled with recent advancements in synthesis methodologies, position it as a critical building block for future innovations. Ongoing studies are expected to further elucidate its potential, particularly in the development of next-generation therapeutics and agrochemicals.